Cas no 20825-87-0 (ethyl 2,3-dihydrobenzob1,4dioxine-6-carboxylate)
20825-87-0 structure
Product Name:ethyl 2,3-dihydrobenzob1,4dioxine-6-carboxylate
CAS No:20825-87-0
MF:C11H12O4
MW:208.210583686829
CID:825242
PubChem ID:16648286
Update Time:2024-10-31
ethyl 2,3-dihydrobenzob1,4dioxine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2,3-dihydrobenzo[b][1,4]dioxine-6-carboxylate
- ethyl 2,3-dihydro-1,4-benzodioxine-6-carboxylate
- 1,4-benzodioxin-6-carboxylic acid, 2,3-dihydro-, ethyl ester
- 2,3-Dihydrobenzo[1,4]dioxine-6-carboxylic acid ethyl ester
- 2,3-dihydro-benzo[1,4]dioxine-6-carboxylic acid ethyl ester
- SCHEMBL1464834
- SY308725
- CS-0163918
- 2,3-dihydro-benzo[1,4]dioxin-6-carboxylic acid ethyl ester
- LIQWCKWRILLHAQ-UHFFFAOYSA-N
- A879405
- 20825-87-0
- 1-(3,4-DICHLOROPHENYL)ETHAN-1-ONEOXIME
- DTXSID70586482
- Ethyl 2,3-dihydrobenzo[b][1,4]dioxine-6-carboxylate (Erlotinib Impurity pound(c)
- Z54848447
- MFCD06204332
- AKOS003063688
- Ethyl2,3-dihydrobenzo[b][1,4]dioxine-6-carboxylate
- ethyl 2,3-dihydrobenzob1,4dioxine-6-carboxylate
-
- MDL: MFCD06204332
- Inchi: 1S/C11H12O4/c1-2-13-11(12)8-3-4-9-10(7-8)15-6-5-14-9/h3-4,7H,2,5-6H2,1H3
- InChI Key: LIQWCKWRILLHAQ-UHFFFAOYSA-N
- SMILES: O1CCOC2C=CC(C(=O)OCC)=CC1=2
Computed Properties
- Exact Mass: 208.07356
- Monoisotopic Mass: 208.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 44.8A^2
Experimental Properties
- Density: 1.205±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: NA
- Boiling Point: 307.1±21.0 °C at 760 mmHg
- Flash Point: 134.234°C
- Refractive Index: 1.531
- Solubility: Very slightly soluble (0.14 g/l) (25 º C),
- PSA: 44.76
- LogP: 1.63450
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
ethyl 2,3-dihydrobenzob1,4dioxine-6-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
ethyl 2,3-dihydrobenzob1,4dioxine-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E903193-10mg |
ethyl 2,3-dihydrobenzo[b][1,4]dioxine-6-carboxylate |
20825-87-0 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E903193-50mg |
ethyl 2,3-dihydrobenzo[b][1,4]dioxine-6-carboxylate |
20825-87-0 | 50mg |
$ 115.00 | 2022-06-05 | ||
| TRC | E903193-100mg |
ethyl 2,3-dihydrobenzo[b][1,4]dioxine-6-carboxylate |
20825-87-0 | 100mg |
$ 185.00 | 2022-06-05 | ||
| Chemenu | CM131737-1g |
ethyl 2,3-dihydrobenzo[b][1,4]dioxine-6-carboxylate |
20825-87-0 | 95% | 1g |
$*** | 2023-03-30 | |
| Alichem | A019098825-1g |
Ethyl 2,3-dihydrobenzo[b][1,4]dioxine-6-carboxylate |
20825-87-0 | 95% | 1g |
$329.60 | 2023-09-02 | |
| Chemenu | CM131737-1g |
ethyl 2,3-dihydrobenzo[b][1,4]dioxine-6-carboxylate |
20825-87-0 | 95% | 1g |
$371 | 2021-06-09 | |
| Ambeed | A585331-1g |
Ethyl 2,3-dihydrobenzo[b][1,4]dioxine-6-carboxylate |
20825-87-0 | 95+% | 1g |
$238.0 | 2025-03-18 | |
| A2B Chem LLC | AB18528-1g |
1,4-Benzodioxin-6-carboxylic acid, 2,3-dihydro-, ethyl ester |
20825-87-0 | 97% | 1g |
$387.00 | 2024-04-20 | |
| A2B Chem LLC | AB18528-5g |
1,4-Benzodioxin-6-carboxylic acid, 2,3-dihydro-, ethyl ester |
20825-87-0 | 97% | 5g |
$1087.00 | 2024-04-20 | |
| abcr | AB570588-1g |
2,3-Dihydro-benzo[1,4]dioxine-6-carboxylic acid ethyl ester, 97%; . |
20825-87-0 | 97% | 1g |
€457.00 | 2024-04-18 |
ethyl 2,3-dihydrobenzob1,4dioxine-6-carboxylate Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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